Cas no 1053659-39-4 (3-bromo-6-chloropyridine-2-carbonitrile)

• Product Name: 3-bromo-6-chloropyridine-2-carbonitrile
• CAS No: 1053659-39-4
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• MDL: MFCD10000884
• CID: 829974
• PubChem ID: 329760679
• Update Time: 2025-05-19

3-bromo-6-chloropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloropicolinonitrile
• 3-bromo-6-chloropyridine-2-carbonitrile
• 3-Bromo-6-chloro-2-cyanopyridine
• 3-bromo-6-chloro-pyridine-2-carbonitrile
• 3-Bromo-6-chloro-2-pyridinecarbonitrile
• 3-Bromo-6-chloro-2-cyanopyridine, 3-Bromo-6-chloropicolinonitrile

• MDL： MFCD10000884
• Inchi： 1S/C6H2BrClN2/c7-4-1-2-6(8)10-5(4)3-9/h1-2H
• InChI Key： LFNVKMWTROKDHQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC(=CC=1)Cl

Computed Properties

• Exact Mass: 215.90900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.85±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-92 °C
• Boiling Point: 111-113 °C/0.15 mmHg
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),
• PSA: 36.68000
• LogP: 2.36918

3-bromo-6-chloropyridine-2-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-bromo-6-chloropyridine-2-carbonitrile

3-Bromo-6-Chloropyridine-2-Carbonitrile: A Comprehensive Overview

The compound 3-bromo-6-chloropyridine-2-carbonitrile (CAS No. 1053659-39-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chlorine, and a cyano group. The pyridine ring serves as the core framework, while the substituents at positions 2, 3, and 6 impart distinct chemical properties and reactivity.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and agrochemical development. The presence of both bromine and chlorine atoms in the molecule enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds. The cyano group at position 2 further contributes to the molecule's versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and cross-coupling reactions.

One of the most notable applications of 3-bromo-6-chloropyridine-2-carbonitrile is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which hold promise for treating various cancers. The ability of this compound to form stable bonds with metal catalysts has also made it a valuable tool in catalytic processes, particularly in the production of advanced materials.

From an environmental perspective, understanding the fate and transport of halogenated pyridines in natural systems is crucial. Studies have shown that 3-bromo-6-chloropyridine-2-carbonitrile exhibits moderate persistence in aquatic environments, raising concerns about its potential impact on aquatic ecosystems. However, its degradation products are less toxic, which partially mitigates these concerns.

In terms of synthesis, 3-bromo-6-chloropyridine-2-carbonitrile can be prepared via a multi-step process involving halogenation and substitution reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the generation of hazardous byproducts.

The structural uniqueness of 3-bromo-6-chloropyridine-2-carbonitrile makes it an attractive candidate for exploring novel chemical transformations. For instance, recent research has focused on its use as a precursor for synthesizing heterocyclic compounds with enhanced electronic properties. These compounds are being investigated for their potential applications in organic electronics and optoelectronics.

In conclusion, 3-bromo-6-chloropyridine-2-carbonitrile (CAS No. 1053659-39-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing modern chemistry.